
An In-depth Technical Guide to the Chemical
Properties and Structure of Cyprazine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyprazine

Cat. No.: B1669666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyprazine is a triazine herbicide, now considered obsolete, that was historically used for the

post-emergence control of annual weeds in crops such as maize.[1] Its herbicidal activity stems

from its ability to inhibit photosynthesis. This technical guide provides a detailed overview of the

chemical properties, structure, and mechanism of action of cyprazine, intended for a scientific

audience.

Chemical Structure
The chemical structure of cyprazine is characterized by a triazine ring substituted with

chlorine, a cyclopropylamino group, and an isopropylamino group.

Caption: Chemical structure of Cyprazine.

Chemical and Physical Properties
Cyprazine is a white, odorless crystalline solid.[2] A summary of its key chemical and physical

properties is presented in the table below for easy reference and comparison.
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Property Value Unit Source

IUPAC Name

6-chloro-N2-

cyclopropyl-N4-

(propan-2-yl)-1,3,5-

triazine-2,4-diamine

- Cheméo

Molecular Formula C₉H₁₄ClN₅ - Cheméo, PubChem

Molecular Weight 227.69 g/mol PubChem

CAS Number 22936-86-3 - Cheméo

Melting Point 167 °C PubChem

Boiling Point 366 (rough estimate) °C ChemBK

Density
1.2385 (rough

estimate)
g/cm³ ChemBK

Vapor Pressure 3 x 10⁻⁷ mm Hg at 20°C PubChem

Water Solubility 6.9 ppm at 25°C PubChem

LogP (Octanol/Water

Partition Coefficient)
1.920 - Cheméo

Mechanism of Action: Inhibition of Photosynthesis
As a triazine herbicide, cyprazine's primary mechanism of action is the inhibition of

photosynthesis in susceptible plant species.[1] Specifically, it blocks the Hill reaction within

Photosystem II (PSII) of the photosynthetic electron transport chain.[1]

Cyprazine binds to the D1 quinone-binding protein in the chloroplast thylakoid membrane.[3]

This binding prevents the docking of plastoquinone (PQ), a crucial electron carrier. The

interruption of the electron flow from PSII leads to a cascade of events, including the cessation

of ATP and NADPH production, which are vital for carbon dioxide fixation.[3] The blockage of

electron transport also results in the formation of reactive oxygen species, causing oxidative

stress and rapid cellular damage, ultimately leading to plant death.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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